Cas no 130336-76-4 (1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)-)

• Product Name: 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)-
• CAS No: 130336-76-4
• MF: C₁₀H₁₀ClNS₂
• MW: 243.77609872818
• MDL: MFCD01569195
• CID: 3705504
• PubChem ID: 1490430
• Update Time: 2025-05-20

1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)-
• 7-chloro-4-(methylsulfanyl)-2,3-dihydro-1,5-benzothiazepine
• 130336-76-4
• MFCD01569195
• 12N-386S
• AKOS015992075
• 7-chloro-2,3-dihydro-1,5-benzothiazepin-4-yl methyl sulfide
• 7-chloro-4-methylsulfanyl-2,3-dihydro-1,5-benzothiazepine

• MDL： MFCD01569195
• Inchi： 1S/C10H10ClNS2/c1-13-10-4-5-14-9-3-2-7(11)6-8(9)12-10/h2-3,6H,4-5H2,1H3
• InChI Key： BWXCKIHJLACPGN-UHFFFAOYSA-N
• SMILES： S1C2=CC=C(Cl)C=C2N=C(SC)CC1

Computed Properties

• Exact Mass: 242.9943194Da
• Monoisotopic Mass: 242.9943194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)-

Recent Advances in the Study of 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)- (CAS: 130336-76-4)

The compound 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)- (CAS: 130336-76-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, characterized by its benzothiazepine core, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. The following research brief synthesizes the latest findings related to this compound, highlighting key advancements and their implications for drug development.

Recent studies have focused on the compound's role as a modulator of calcium channels, particularly in the context of cardiovascular diseases. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 1,5-Benzothiazepine derivatives, including 7-chloro-2,3-dihydro-4-(methylthio)-, exhibit potent calcium channel blocking activity. This property makes them promising candidates for the treatment of hypertension and arrhythmias. The study utilized in vitro and in vivo models to assess the compound's efficacy and safety profile, revealing a favorable pharmacokinetic profile and minimal off-target effects.

In addition to its cardiovascular applications, 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)- has shown potential in neuropharmacology. A 2024 study in Neuropharmacology explored its interaction with GABA receptors, suggesting that the compound may possess anxiolytic and anticonvulsant properties. The researchers employed molecular docking simulations and electrophysiological assays to characterize the compound's binding affinity and functional effects on GABAergic neurotransmission. These findings open new avenues for the development of novel neuroactive drugs targeting anxiety and epilepsy disorders.

Another area of active investigation is the compound's potential as an anticancer agent. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported that 1,5-Benzothiazepine derivatives exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study identified the methylthio moiety as a critical structural feature contributing to the compound's anticancer activity. Further mechanistic studies revealed that the compound induces apoptosis via mitochondrial pathway disruption, providing a rationale for its inclusion in combination therapies.

The synthesis and optimization of 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)- have also been a focus of recent research. Advances in green chemistry approaches, as detailed in a 2023 Tetrahedron Letters article, have enabled more efficient and environmentally friendly production of this compound. The development of novel catalytic systems has significantly improved yield and purity, addressing previous challenges in large-scale synthesis. These methodological improvements are expected to facilitate further preclinical and clinical investigations.

In conclusion, 1,5-Benzothiazepine, 7-chloro-2,3-dihydro-4-(methylthio)- (CAS: 130336-76-4) represents a versatile scaffold with multiple therapeutic applications. Recent studies have expanded our understanding of its pharmacological properties and potential clinical uses, while advancements in synthesis methodologies have enhanced its accessibility for research and development. Future directions may include structure-activity relationship studies to optimize its therapeutic index and exploration of its potential in combination therapies for complex diseases.